
"CAS number and IUPAC name for Methyl 5-
hydroxy-4-methylpicolinate"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 5-hydroxy-4-

methylpicolinate

Cat. No.: B11913521 Get Quote

An In-depth Technical Guide to Methyl 5-
hydroxy-4-methylpicolinate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 5-hydroxy-4-methylpicolinate is a pyridine derivative with potential applications in

chemical synthesis and drug discovery. This document provides a concise overview of its

fundamental chemical identifiers. Extensive searches for detailed experimental protocols,

quantitative data, and specific biological pathways involving this compound have yielded limited

publicly available information at this time.

Chemical Identity
A crucial first step in the research and development of any chemical entity is its unambiguous

identification. This section provides the key identifiers for Methyl 5-hydroxy-4-
methylpicolinate.

CAS Number
The Chemical Abstracts Service (CAS) registry number is a unique numerical identifier

assigned to every chemical substance.
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Compound Name CAS Number

Methyl 5-hydroxy-4-methylpicolinate 1211530-55-0

IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name provides a standardized

and systematic way of naming chemical compounds based on their molecular structure.

Common Name IUPAC Name

Methyl 5-hydroxy-4-methylpicolinate
methyl 5-hydroxy-4-methylpyridine-2-

carboxylate

Experimental Data and Protocols
A comprehensive search of scientific literature and chemical databases was conducted to

collate experimental data and detailed protocols related to Methyl 5-hydroxy-4-
methylpicolinate. This includes efforts to find information on:

Synthetic procedures and characterization data (e.g., NMR, IR, Mass Spectrometry).

Physicochemical properties (e.g., melting point, boiling point, solubility).

Pharmacokinetic and pharmacodynamic profiles.

Toxicology and safety data.

Despite these efforts, detailed, publicly accessible experimental protocols and quantitative data

for this specific compound are not readily available in the current body of scientific literature.

Signaling Pathways and Biological Activity
Investigations were performed to identify any known biological targets or signaling pathways

modulated by Methyl 5-hydroxy-4-methylpicolinate. The objective was to provide a visual

representation of its mechanism of action for researchers in drug development.
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At present, there are no published studies that delineate the specific signaling pathways or

biological activities of Methyl 5-hydroxy-4-methylpicolinate.

Logical Workflow for Further Research
Given the limited available data, a logical workflow for researchers interested in this compound

is proposed. This workflow outlines the necessary steps to characterize the compound and

explore its potential applications.
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Phase 1: Synthesis & Characterization

Phase 2: In Vitro Screening

Phase 3: Lead Optimization
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Click to download full resolution via product page

Caption: Proposed research workflow for Methyl 5-hydroxy-4-methylpicolinate.
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Conclusion
While the fundamental identifiers for Methyl 5-hydroxy-4-methylpicolinate, namely its CAS

number and IUPAC name, have been established, a significant gap exists in the publicly

available scientific literature regarding its experimental properties and biological functions. This

document serves as a foundational reference and highlights the opportunity for further research

to elucidate the characteristics and potential applications of this compound. Researchers are

encouraged to use the proposed workflow as a starting point for their investigations.

To cite this document: BenchChem. ["CAS number and IUPAC name for Methyl 5-hydroxy-4-
methylpicolinate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11913521#cas-number-and-iupac-name-for-methyl-
5-hydroxy-4-methylpicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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